Cas no 1261816-66-3 (2-Bromo-6-iodobenzamide)
2-Bromo-6-iodobenzamide is a halogenated benzamide derivative with significant utility in synthetic organic chemistry, particularly as a versatile intermediate in cross-coupling reactions and pharmaceutical research. Its distinct bromo and iodo substituents enable selective functionalization, making it valuable for constructing complex molecular frameworks. The compound exhibits high reactivity in palladium-catalyzed transformations, such as Suzuki and Buchwald-Hartwig couplings, facilitating efficient synthesis of bioactive compounds. Its crystalline solid form ensures stability and ease of handling under standard laboratory conditions. Researchers favor 2-Bromo-6-iodobenzamide for its predictable reactivity and compatibility with diverse reaction conditions, supporting advancements in medicinal chemistry and material science applications.
2-Bromo-6-iodobenzamide structure
Product Name:2-Bromo-6-iodobenzamide
CAS No:1261816-66-3
MF:C7H5BrINO
MW:325.929173231125
CID:4960290
Update Time:2025-06-07
2-Bromo-6-iodobenzamide Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-iodobenzamide
-
- Inchi: 1S/C7H5BrINO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11)
- InChI Key: XNHSRDZZWXXYAJ-UHFFFAOYSA-N
- SMILES: IC1C=CC=C(C=1C(N)=O)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- XLogP3: 2.1
- Topological Polar Surface Area: 43.1
2-Bromo-6-iodobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001858-250mg |
2-Bromo-6-iodobenzamide |
1261816-66-3 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015001858-500mg |
2-Bromo-6-iodobenzamide |
1261816-66-3 | 97% | 500mg |
782.40 USD | 2021-06-21 | |
| Alichem | A015001858-1g |
2-Bromo-6-iodobenzamide |
1261816-66-3 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
2-Bromo-6-iodobenzamide Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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